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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415 Get Quote

This technical guide provides an in-depth overview of Cyclopentene Oxide (CAS Number:

285-67-6), a versatile cyclic ether widely utilized as a reactive intermediate in organic synthesis

and polymer chemistry.[1] Addressed to researchers, scientists, and professionals in drug

development, this document details the compound's properties, synthesis and reaction

protocols, and key safety information.

Compound Identification and Properties
Cyclopentene oxide, also known as 1,2-epoxycyclopentane or 6-Oxabicyclo[3.1.0]hexane, is

a colorless to faintly yellow liquid characterized by a strained three-membered epoxide ring

fused to a five-membered carbocyclic ring.[1][2][3][4] This structural feature makes it

susceptible to ring-opening reactions with a variety of nucleophiles, rendering it a valuable

building block for synthesizing functionalized cyclopentane derivatives.[1]

Table 1: Chemical Identifiers for Cyclopentene Oxide
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Identifier Value Source(s)

CAS Number 285-67-6 [2][4][5][6][7]

Molecular Formula C₅H₈O [2][4][5][6][7]

Molecular Weight 84.12 g/mol [2][5][6][7]

EC Number 206-005-6 [2][4]

Beilstein/REAXYS 102495 [2][8]

Synonyms

1,2-Epoxycyclopentane, 6-

Oxabicyclo[3.1.0]hexane,

Cyclopentane oxide,

Cyclopentene epoxide

[2][4][5]

InChI Key
GJEZBVHHZQAEDB-

UHFFFAOYSA-N
[2][7]

SMILES C1CC2OC2C1 [2][7]

Table 2: Physical and Chemical Properties of Cyclopentene Oxide
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Property Value Source(s)

Appearance
Clear, colorless to very faintly

yellow liquid
[3][4][8]

Form Liquid [2][4]

Boiling Point 102 °C at 760 mmHg [2][3][4][7]

Melting Point 136-137 °C [7][8]

Density 0.964 g/mL at 25 °C [2][7][9]

Refractive Index (n20/D) 1.434 [2][7]

Solubility
Immiscible with water; Soluble

in organic solvents
[1][8][10]

Vapor Pressure
39.63 mmHg at 25 °C

(estimated)

Table 3: Safety and Handling Information

Parameter Value Source(s)

Signal Word Danger [2][3][11]

Hazard Classifications

Flammable Liquid 2; Skin

Irritant 2; Eye Irritant 2; STOT

SE 3

[2][3][12]

Hazard Statements

H225: Highly flammable liquid

and vaporH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][11][12]

Flash Point 10 °C (50 °F) - closed cup [2][3][4]

Storage Temperature 2-8°C, Refrigerator/flammables [2][4][8][13]
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Experimental Protocols
Cyclopentene oxide is primarily synthesized via the epoxidation of cyclopentene and serves

as a precursor for various functionalized molecules through ring-opening reactions.

A common and reliable laboratory method for synthesizing cyclopentene oxide is the

epoxidation of cyclopentene using meta-chloroperoxybenzoic acid (m-CPBA).[14]

Protocol: Epoxidation of Cyclopentene with m-CPBA[14]

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve

cyclopentene (1.0 equivalent) in dichloromethane (DCM). Cool the flask in an ice bath to 0

°C.

Reagent Addition: In a separate flask, dissolve m-CPBA (1.1 equivalents) in DCM. Add this

m-CPBA solution dropwise to the cooled cyclopentene solution over approximately 30

minutes, ensuring the reaction temperature is maintained at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 4-

6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) to confirm

the complete consumption of cyclopentene.

Workup: Upon completion, cool the mixture back to 0 °C. Filter the reaction mixture to

remove the precipitated by-product, m-chlorobenzoic acid.

Washing: Transfer the filtrate to a separatory funnel and wash sequentially with a 10%

aqueous sodium sulfite solution, a saturated aqueous sodium bicarbonate solution, and

finally with brine.

Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure to yield crude

cyclopentene oxide. The product can often be used in subsequent steps without further

purification.
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Reaction Setup

Epoxidation

Workup & Purification

Dissolve Cyclopentene (1.0 eq)
in Dichloromethane (DCM)

Cool to 0°C
(Ice Bath)

Dropwise Addition of
m-CPBA solution over 30 min

(Maintain 0°C)

Prepare m-CPBA (1.1 eq)
in DCM Solution

Warm to Room Temp
Stir for 4-6 hours

Monitor by TLC

Cool to 0°C

Filter to remove
m-chlorobenzoic acid

Sequential Wash:
1. 10% Na₂SO₃ (aq)
2. Sat. NaHCO₃ (aq)

3. Brine

Dry organic layer
(anhydrous Na₂SO₄)

Concentrate under
reduced pressure

Crude Cyclopentene Oxide
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Reactants

ProductsCyclopentene
Oxide

trans-2-Substituted
Cyclopentanol

Ring-Opening
Reaction

Nucleophile
(e.g., Amine, Alcohol)

Cyclopentene Oxide
(CPO)

Poly(cyclopentene carbonate)
(PCC)

 (salen)Cr(III) Catalyst
+ Pressure (CO₂)

- Pressure

Carbon Dioxide
(CO₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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